Cas no 124529-02-8 (L-Cysteine,N-(2-methyl-1-oxopropyl)-)

L-Cysteine,N-(2-methyl-1-oxopropyl)- Properties

Names and Identifiers

• L-Cysteine,N-(2-methyl-1-oxopropyl)-
• (2R)-2-(2-methylpropanoylamino)-3-sulfanylpropanoic acid
• N-ISOBUTYRYL-L-CYSTEINE
• N-Isobutyrylcysteine
• I-BUT-CYS-OH
• ISOBUTYRYL-CYS-OH
• ISOBUTYRYL-L-CYSTEINE
• N-(2-METHYLPROPIONYL)-L-CYSTEINE
• (R)-N-Isobutyryl-2-(mercaptomethyl)glycine
• (R)-2-isobutyraMido-3-Mercaptopropanoic acid
• (2R)-2-(isobutyrylamino)-3-mercapto-propionic acid
• (2R)-2-(2-methylpropanamido)-3-sulfanylpropanoic acid
• N-Isobutyryl-L-cysteine, for chiral derivatization, >=97.0%
• CHEMBL4098524
• 124529-02-8
• DTXSID30154424
• J-005090
• L-Cysteine, N-(2-methyl-1-oxopropyl)-
• SCHEMBL1049889
• N-(2-Methyl-1-oxopropyl)-L-cysteine
• BWBQXMAXLAHHTK-YFKPBYRVSA-N
• N-Isobutyryl-L-cysteine for chiral derivatization
• N-(2-Methylpropionyl)-L-cysteine
• N-Isobutyryl-L-cysteine
• G78008
• DTXCID5076915
• I-But-Cys-OH
• (R)-2-Isobutyramido-3-mercaptopropanoic acid
• N-isobutyrylcysteine
• +Expand

• MDL： MFCD00155635
• InChIKey： BWBQXMAXLAHHTK-YFKPBYRVSA-N
• Inchi： InChI=1S/C7H13NO3S/c1-4(2)6(9)8-5(3-12)7(10)11/h4-5,12H,3H2,1-2H3,(H,8,9)(H,10,11)
• SMILES： CC(C)C(NC(C(O)=O)CS)=O

Computed Properties

• Exact Mass: 191.06200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 191.061614
• Heavy Atom Count: 12
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 67.4

Experimental Properties

• LogP: 0.53250
• PSA: 105.20000
• Refractive Index: 1.507
• Boiling Point: 401.6°Cat760mmHg
• Melting Point: 97-101 °C
• Flash Point: 196.7°C
• Density: 1.199

L-Cysteine,N-(2-methyl-1-oxopropyl)- Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C
• FLUKA BRAND F CODES：3-10-23

L-Cysteine,N-(2-methyl-1-oxopropyl)- Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%